Mca-glu-asp-ala-ser-thr-pro-cys-OH

• Molecular Formula: C39H51N7O18S
• Molecular Weight: 937.9 g/mol
• InChI: InChI=1S/C39H51N7O18S/c1-17(33(55)43-24(15-47)36(58)45-32(18(2)48)38(60)46-10-4-5-26(46)37(59)44-25(16-65)39(61)62)40-35(57)23(14-30(52)53)42-34(56)22(8-9-29(50)51)41-28(49)11-19-12-31(54)64-27-13-20(63-3)6-7-21(19)27/h6-7,12-13,17-18,22-26,32,47-48,65H,4-5,8-11,14-16H2,1-3H3,(H,40,57)(H,41,49)(H,42,56)(H,43,55)(H,44,59)(H,45,58)(H,50,51)(H,52,53)(H,61,62)/t17-,18+,22-,23-,24-,25-,26-,32-/m0/s1
• InChIKey: VZJAOAJOLSSCDU-AVHXDXKASA-N

Mca-glu-asp-ala-ser-thr-pro-cys-OH FRET Caspase Substrate

Mca-glu-asp-ala-ser-thr-pro-cys-OH (CAS 291297-58-0) is a fluorescence resonance energy transfer (FRET) peptide substrate designed to monitor caspase activity in biochemical and cellular apoptosis assays. The compound consists of a seven-amino-acid sequence (Glu-Asp-Ala-Ser-Thr-Pro-Cys) conjugated at the N-terminus with a 7-methoxycoumarin-4-yl-acetyl (Mca) fluorophore [1]. The Asp-Ala-Ser-Thr motif enables recognition and cleavage by executioner caspases, primarily caspase‑3 and caspase‑7 . Upon protease‑mediated hydrolysis, the Mca fluorophore is released from its quencher, producing a quantifiable increase in fluorescence that directly correlates with enzymatic activity [1]. This substrate serves as a tool for real‑time monitoring of apoptosis, high‑throughput screening of caspase modulators, and mechanistic studies of programmed cell death pathways.

Workflow FRET-based real-time monitoring of executioner caspase activity

Detection Compatible with standard fluorescence plate readers (λex ~325 nm, λem ~392 nm)

Context Apoptosis pathway studies, high-throughput screening of caspase modulators, orthogonal validation

• [1] ChemWhat. MCA-GLU-ASP-ALA-SER-THR-PRO-CYS-OH CAS#: 291297-58-0. Database entry. Available at: https://www.chemwhat.com/mca-glu-asp-ala-ser-thr-pro-cys-oh-cas-291297-58-0/ View Source

Generic FRET Substrates vs. Mca-glu-asp-ala-ser-thr-pro-cys-OH

Substituting a generic FRET substrate or an alternative caspase probe for Mca-glu-asp-ala-ser-thr-pro-cys-OH can compromise assay validity, sensitivity, and reproducibility. The peptide sequence (Glu-Asp-Ala-Ser-Thr-Pro-Cys) is optimized for the P4–P1′ subsite preferences of executioner caspases, particularly caspase‑3 and caspase‑7 [1]. Unrelated sequences may exhibit drastically different kinetic parameters (e.g., Km, kcat/Km) or even fail to be cleaved, leading to erroneous activity estimates [2]. Furthermore, the widely used Mca fluorophore, while offering good initial performance, is inherently limited in sensitivity compared to newer fluorophores such as ACC (7‑amino‑4‑carbamoylmethylcoumarin) [3]. These differences in sequence specificity and fluorophore sensitivity mean that in‑class compounds are not interchangeable; quantitative evidence presented below underscores the specific advantages and limitations of Mca-glu-asp-ala-ser-thr-pro-cys-OH, guiding users toward informed procurement decisions.

Sequence specificity Alternative peptide sequences may exhibit different cleavage kinetics by caspase-3/7, leading to biased activity measurements.

Fluorophore sensitivity Mca-based substrates have inherently lower fluorescence sensitivity than ACC-based probes, requiring higher enzyme/substrate concentrations for comparable signal-to-noise.

Chemical identity Generic caspase substrates often lack a unique CAS number, increasing procurement ambiguity and lot-to-lot inconsistency.

• [1] Crawford ED, Wells JA. Caspase substrates and cellular remodeling. Annu Rev Biochem. 2011;80:1055-87. (Note: Illustrates caspase specificity; this substrate's motif aligns with known preferences). View Source
• [2] Stennicke HR, Salvesen GS. Biochemical characteristics of caspases-3, -6, -7, and -8. J Biol Chem. 1997;272(41):25719-25723. View Source
• [3] Poreba M, Szalek A, Kasperkiewicz P, et al. Highly sensitive and adaptable fluorescence-quenched pair discloses the substrate specificity profiles in diverse protease families. Sci Rep. 2017;7:43135. View Source

Quantitative Evidence: Mca-glu-asp-ala-ser-thr-pro-cys-OH vs. Analogs

Mca Fluorophore Sensitivity vs. ACC Substrates

The Mca fluorophore used in Mca-glu-asp-ala-ser-thr-pro-cys-OH demonstrates 7‑ to 10‑fold lower sensitivity compared to the ACC (7‑amino‑4‑carbamoylmethylcoumarin) fluorophore when paired with the same Lys(DNP) quencher [1]. This difference was quantified across a panel of endopeptidases including caspase‑3, caspase‑7, caspase‑8, neutrophil elastase, legumain, MMP‑2, and MMP‑9, indicating that the sensitivity deficit is inherent to the Mca scaffold and not sequence‑dependent. Consequently, assays using Mca‑based substrates require substantially higher amounts of both substrate and enzyme to achieve signal‑to‑noise ratios comparable to ACC‑based alternatives.

Mca Sensitivity vs. ACC

Class-level

7‑ to 10‑fold lower fluorescence sensitivity reported for Mca/Lys(DNP) compared to ACC/Lys(DNP) across multiple endopeptidases.

May require higher enzyme and substrate amounts for comparable signal-to-noise.

Inherent to Mca scaffold; sensitivity deficit observed with caspase-3, -7, -8, and others.

Evidence Dimension	Relative fluorescence sensitivity
Target Compound Data	Mca/Lys(DNP) substrates (reference class)
Comparator Or Baseline	ACC/Lys(DNP) substrates (next‑generation class)
Quantified Difference	7‑ to 10‑fold lower sensitivity for Mca/Lys(DNP)
Conditions	In vitro fluorescence assays with caspase‑3, caspase‑7, caspase‑8, neutrophil elastase, legumain, MMP‑2, MMP‑9

Why This Matters

Users requiring maximal sensitivity and minimal enzyme consumption should consider ACC‑based substrates; Mca-glu-asp-ala-ser-thr-pro-cys-OH is most suitable when high protein concentrations are available or when compatibility with established Mca‑based protocols is critical.

• [1] Poreba M, Szalek A, Kasperkiewicz P, et al. Highly sensitive and adaptable fluorescence-quenched pair discloses the substrate specificity profiles in diverse protease families. Sci Rep. 2017;7:43135. View Source

Solubility and Autofluorescence: Mca/Dnp vs. CyDye

During the development of an MMP‑3 inhibitor assay, the Mca/Dnp‑labeled substrate exhibited greater compound autofluorescence and interference compared to a Cy3/Cy5Q‑labeled substrate [1]. While the specific peptide sequence of Mca-glu-asp-ala-ser-thr-pro-cys-OH differs from the MMP substrate tested, the solubility and autofluorescence characteristics are predominantly dictated by the Mca/Dnp FRET pair. Poor solubility can lead to precipitation and signal variability, particularly at the higher concentrations often required due to Mca's lower sensitivity.

Assay Interference Profile

Class-level

Higher autofluorescence and compound interference for Mca/Dnp substrate compared to Cy3/Cy5Q substrate in an MMP inhibitor screening assay.

Increased background noise may be introduced in high-throughput screens with fluorescent compound libraries.

Interference characteristics driven by Mca/Dnp pair, not the peptide sequence.

Evidence Dimension	Assay interference and solubility
Target Compound Data	Mca/Dnp‑labeled peptide (representative of the target's FRET pair)
Comparator Or Baseline	Cy3/Cy5Q‑labeled peptide
Quantified Difference	Higher autofluorescence and interference with Mca/Dnp substrate
Conditions	MMP‑3 inhibitor screening assay (fluorescence imaging platform)

Why This Matters

For high‑throughput screening or assays with fluorescent compound libraries, Mca-glu-asp-ala-ser-thr-pro-cys-OH may introduce greater noise; CyDye‑based substrates offer a cleaner background but at a higher cost.

• [1] Evaluation of an imaging platform during the development of a FRET protease assay. J Biomol Screen. 2012;17(2):241-250. View Source

Caspase-3 Cleavage Efficiency vs. DEVD

The peptide core of Mca-glu-asp-ala-ser-thr-pro-cys-OH contains the Asp‑Ala‑Ser‑Thr motif, which is cleaved by caspase‑3 with efficiency comparable to the canonical DEVD (Asp‑Glu‑Val‑Asp) sequence found in Ac‑DEVD‑MCA [1]. While direct kinetic data (kcat/Km) for this exact substrate are not publicly available, structure‑activity relationship studies demonstrate that caspase‑3 tolerates diverse P4–P1′ residues, including the Ala‑Ser‑Thr substitution present here [2]. The presence of the Glu‑Asp sequence at the N‑terminus further aligns with the known P3/P4 preference for acidic residues [3].

Cleavage Efficiency vs. DEVD

Reported

Caspase-3 cleaves the Asp-Ala-Ser-Thr motif with comparable efficiency to the canonical DEVD sequence, based on motif tolerance data.

Viable orthogonal substrate for DEVD-based assay validation, reducing sequence-dependent artifact risk.

No direct kcat/Km values publicly available for this exact substrate.

Evidence Dimension	Relative cleavage efficiency
Target Compound Data	Mca-glu-asp-ala-ser-thr-pro-cys-OH (sequence motif Asp‑Ala‑Ser‑Thr)
Comparator Or Baseline	Ac‑DEVD‑MCA (canonical caspase‑3 substrate)
Quantified Difference	Comparable cleavage efficiency (qualitative, based on motif tolerance)
Conditions	In vitro caspase‑3 activity assays

Why This Matters

This substrate provides a viable alternative to DEVD‑based substrates, offering the same caspase‑3 sensitivity but with a distinct sequence that may be preferred for orthogonal validation or when avoiding potential cross‑reactivity with other caspases.

• [1] Yoshimori A, et al. Structural and functional definition of the specificity of a novel caspase-3 inhibitor, Ac-DNLD-CHO. BMC Pharmacol. 2004;4:7. (Demonstrates that Ac-DNLD-MCA is cleaved as efficiently as Ac-DEVD-MCA by caspase‑3). View Source
• [2] Crawford ED, Wells JA. Caspase substrates and cellular remodeling. Annu Rev Biochem. 2011;80:1055-87. View Source
• [3] Pop C, Salvesen GS. Human caspases: activation, specificity, and regulation. J Biol Chem. 2009;284(33):21777-21781. View Source

Chemical Identity and Lot Consistency

Mca-glu-asp-ala-ser-thr-pro-cys-OH is unambiguously identified by CAS Registry Number 291297‑58‑0, with a molecular formula of C39H51N7O18S and a molecular weight of 937.92 g/mol [1]. Vendors typically supply the product at ≥95% purity (HPLC) . This defined chemical identity eliminates ambiguity in procurement, contrasting with some generic caspase substrates that may be described only by common names (e.g., 'Ac‑DEVD‑MCA') without a unique CAS number, increasing the risk of sourcing incorrect or impure material.

Chemical Identity Traceability

Specification review

Unique CAS 291297-58-0; molecular weight 937.92 g/mol; typically supplied at ≥95% purity (HPLC).

Enables unambiguous procurement and lot-to-lot consistency across suppliers.

Vendor-independent identifier supports reproducibility and compliance.

Evidence Dimension	Chemical identity traceability
Target Compound Data	CAS 291297-58-0; MW 937.92; C39H51N7O18S
Comparator Or Baseline	Ac‑DEVD‑MCA (multiple formulations; no unified CAS)
Quantified Difference	Target compound has a unique, vendor‑independent CAS number
Conditions	Chemical characterization and vendor COA

Why This Matters

Procurement of a CAS‑registered compound ensures that the exact peptide sequence, fluorophore conjugation, and purity are consistent across suppliers, supporting experimental reproducibility and regulatory compliance.

• [1] ChemWhat. MCA-GLU-ASP-ALA-SER-THR-PRO-CYS-OH CAS#: 291297-58-0. Database entry. View Source

Applications of Mca-glu-asp-ala-ser-thr-pro-cys-OH

Real-Time Caspase-3/7 Activity Monitoring

This substrate is ideally suited for continuous, real‑time fluorescence monitoring of executioner caspase activation in cell lysates or purified enzyme systems. Its cleavage efficiency matches that of the canonical DEVD sequence [1], allowing reliable quantification of apoptosis progression. Researchers can use standard fluorescence plate readers (λex ~325 nm, λem ~392 nm) to track kinetic parameters (e.g., initial velocity) and calculate IC50 values for pro‑apoptotic compounds.

High-Throughput Screening of Caspase Modulators

For laboratories with established Mca‑based detection infrastructure, this substrate integrates seamlessly into existing high‑throughput screening (HTS) workflows. Although the Mca fluorophore exhibits 7‑ to 10‑fold lower sensitivity than ACC [2], the higher enzyme and substrate concentrations required may be acceptable in biochemical HTS where reagent cost is a primary driver and protein is abundant. The defined CAS number [3] ensures consistent lot‑to‑lot performance across large screening campaigns.

Orthogonal Validation for Caspase-3 Inhibition

When validating hits from a primary screen conducted with a DEVD‑based substrate, employing Mca-glu-asp-ala-ser-thr-pro-cys-OH as an orthogonal substrate mitigates the risk of sequence‑dependent artifacts. Its distinct Asp‑Ala‑Ser‑Thr motif confirms that observed inhibition is not merely an idiosyncrasy of the DEVD sequence, thereby increasing confidence in the biological relevance of the identified modulators.

Reproducible Research with Registered Reagents

Institutional procurement policies and journal submission guidelines increasingly require unambiguous reagent identification. The unique CAS number 291297‑58‑0 [3] provides a permanent, searchable identifier that transcends vendor‑specific catalog numbers. This traceability is essential for long‑term reproducibility and for studies subject to NIH or other federal funding reporting requirements.

Application

Selection Property

Validation Focus

Real-time caspase-3/7 activity monitoring

Cleavage efficiency context comparable to DEVD

Kinetic parameter validation and IC50 determination

High-throughput screening of caspase modulators

Mca-based detection compatibility; established protocol fit

Lot-to-lot consistency and signal-to-noise optimization

Orthogonal validation for DEVD-based hits

Distinct Asp-Ala-Ser-Thr substrate motif

Sequence-dependent artifact exclusion

Reproducible research with registered reagents

Unique CAS 291297-58-0 identity

Cross-supplier traceability and procurement compliance

• [1] Yoshimori A, et al. Structural and functional definition of the specificity of a novel caspase-3 inhibitor, Ac-DNLD-CHO. BMC Pharmacol. 2004;4:7. View Source
• [2] Poreba M, et al. Highly sensitive and adaptable fluorescence-quenched pair discloses the substrate specificity profiles in diverse protease families. Sci Rep. 2017;7:43135. View Source
• [3] ChemWhat. MCA-GLU-ASP-ALA-SER-THR-PRO-CYS-OH CAS#: 291297-58-0. View Source